Cas no 1115-99-7 (Gallium, triethyl-)

• Product Name: Gallium, triethyl-
• CAS No: 1115-99-7
• MF: C₆H₁₅Ga
• MW: 156.906301736832
• CID: 140053
• PubChem ID: 66198
• Update Time: 2025-10-31

Gallium, triethyl- Chemical and Physical Properties

Names and Identifiers

• Gallium, triethyl-
• (C2H5)3GA
• triethylgallane
• Gallium,triethyl
• Triethyl gallium
• triethyl-galliu
• triethylgallium
• DTXSID1061497
• NS00081294
• A802388
• EINECS 214-232-7
• FT-0654071
• MFCD00015094
• 1115-99-7
• Triethylgallium, elec. gr.
• AKOS015914832
• Q2346835
• DB-257173
• DTXCID2033231
• Gallium, triethyl

• MDL： MFCD00015094
• Inchi： 1S/3C2H5.Ga/c3*1-2;/h3*1H2,2H3;
• InChI Key： RGGPNXQUMRMPRA-UHFFFAOYSA-N
• SMILES： [Ga](CC)(CC)CC

Computed Properties

• Exact Mass: 156.04300
• Monoisotopic Mass: 156.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 25.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1,058 g/cm3
• Melting Point: -82,3°C
• Boiling Point: 143℃
• Flash Point: -18°C
• PSA: 0.00000
• LogP: 2.54090
• Sensitiveness: moisture sensitive
• Solubility: Not determined

Gallium, triethyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3203
• Hazard Category Code： 14/15-17-34
• Safety Instruction： S16; S36/37/39; S43
• Hazardous Material Identification：
• Safety Term：4.2
• Risk Phrases：R14/15
• HazardClass：4.2
• PackingGroup：I
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Gallium, triethyl-

Comprehensive Overview of Gallium, triethyl- (CAS No. 1115-99-7): Properties, Applications, and Industry Insights

Gallium, triethyl- (CAS No. 1115-99-7), also known as triethylgallium or TEGa, is an organogallium compound with significant relevance in advanced material science and semiconductor industries. This volatile liquid, characterized by its pyrophoric nature under specific conditions, serves as a critical precursor in chemical vapor deposition (CVD) and metal-organic chemical vapor deposition (MOCVD) processes. Its molecular structure, featuring three ethyl groups bonded to a central gallium atom, enables precise control in thin-film growth for optoelectronic devices.

In recent years, the demand for triethylgallium has surged due to its pivotal role in manufacturing high-performance LEDs, solar cells, and 5G communication components. Researchers and engineers frequently search for "Gallium, triethyl- applications in semiconductors" or "how to handle TEGa safely," reflecting its technical importance and operational considerations. The compound’s ability to form high-purity gallium arsenide (GaAs) and gallium nitride (GaN) layers makes it indispensable for next-generation electronics.

The synthesis of Gallium, triethyl- involves the reaction of gallium trichloride with ethylmagnesium bromide, followed by meticulous purification to achieve industry-grade purity (>99.99%). Key physical properties include a boiling point of 143°C and a density of 1.058 g/cm³ at 25°C. These parameters are crucial for optimizing deposition conditions in MOCVD reactors, a topic often queried as "MOCVD parameters for triethylgallium" in technical forums.

From an environmental perspective, innovations in green chemistry have spurred interest in reducing waste generation during TEGa utilization. Queries like "sustainable alternatives to organogallium precursors" highlight industry shifts toward eco-friendly practices. Meanwhile, advancements in quantum dot technology and flexible electronics further expand the compound’s utility, aligning with trends in "nanomaterial synthesis using metal-organic precursors."

Quality control protocols for CAS No. 1115-99-7 emphasize rigorous impurity profiling (e.g., oxygen and moisture content below 1 ppm), ensuring consistent performance in epitaxial growth. Analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) are routinely employed—details often sought under "triethylgallium purity analysis methods."

Looking ahead, the integration of Gallium, triethyl- into AI-driven material discovery platforms and automated deposition systems exemplifies its evolving role in Industry 4.0. As global R&D investments in wide-bandgap semiconductors grow, this compound remains at the forefront of enabling technologies for electric vehicles, renewable energy, and IoT devices—topics dominating searches like "future of gallium-based materials."